Cas no 2138523-15-4 (4-Chloro-2-cyclopropyl-1-methylcyclohexane)

• Product Name: 4-Chloro-2-cyclopropyl-1-methylcyclohexane
• CAS No: 2138523-15-4
• MF: C₁₀H₁₇Cl
• MW: 172.694982290268
• CID: 5908268
• PubChem ID: 165491205
• Update Time: 2025-05-26

4-Chloro-2-cyclopropyl-1-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 2138523-15-4
• 4-chloro-2-cyclopropyl-1-methylcyclohexane
• EN300-1157207
• 4-Chloro-2-cyclopropyl-1-methylcyclohexane

• Inchi： 1S/C10H17Cl/c1-7-2-5-9(11)6-10(7)8-3-4-8/h7-10H,2-6H2,1H3
• InChI Key： NBWIFFTVKPQOSB-UHFFFAOYSA-N
• SMILES： ClC1CCC(C)C(C1)C1CC1

Computed Properties

• Exact Mass: 172.1018782g/mol
• Monoisotopic Mass: 172.1018782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Additional information on 4-Chloro-2-cyclopropyl-1-methylcyclohexane

Comprehensive Overview of 4-Chloro-2-cyclopropyl-1-methylcyclohexane (CAS No. 2138523-15-4)

4-Chloro-2-cyclopropyl-1-methylcyclohexane (CAS No. 2138523-15-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound, characterized by its cyclopropyl and methylcyclohexane moieties, is a subject of interest for researchers and professionals in the fields of pharmaceuticals, agrochemicals, and material science. Its molecular formula and precise structure make it a valuable candidate for further exploration in synthetic chemistry and drug development.

The growing demand for novel cyclohexane derivatives in the pharmaceutical sector has placed 4-Chloro-2-cyclopropyl-1-methylcyclohexane under the spotlight. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, given its chloro and cyclopropyl functional groups. These groups are known to enhance the stability and reactivity of organic compounds, making them ideal for designing new drugs or agrochemicals. Recent studies have also explored its role in catalysis and polymer chemistry, where its unique steric and electronic properties could offer advantages.

In the context of green chemistry and sustainability, 4-Chloro-2-cyclopropyl-1-methylcyclohexane has been examined for its environmental impact and biodegradability. With increasing regulatory pressures on chemical manufacturing, industries are seeking compounds that balance efficacy with ecological safety. This compound's potential for low-toxicity applications aligns with the global shift toward sustainable chemical processes. Moreover, its synthesis pathways are being optimized to reduce waste and energy consumption, addressing the carbon footprint concerns of modern chemical production.

From a commercial perspective, the market for 4-Chloro-2-cyclopropyl-1-methylcyclohexane is expanding, driven by its versatility and the rising demand for high-purity intermediates. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of pharmaceutical companies and research institutions. Quality control and analytical testing are critical to ensuring the compound's consistency, as even minor impurities can affect its performance in downstream applications. Advanced techniques like HPLC and GC-MS are routinely employed to verify its purity and structural integrity.

Looking ahead, the future of 4-Chloro-2-cyclopropyl-1-methylcyclohexane appears promising, with ongoing research uncovering new possibilities for its use. Whether as a precursor in drug discovery or a component in advanced materials, this compound exemplifies the intersection of innovation and practicality in modern chemistry. As industries continue to prioritize efficiency and sustainability, compounds like this will likely play a pivotal role in shaping the next generation of chemical solutions.